Cas no 1006491-21-9 (3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1006491-21-9
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 3060557
• PubChem ID: 19623931
• Update Time: 2025-10-28

3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-((Furan-2-ylmethyl)carbamoyl)-1-methyl-1H-pyrazole-4-carboxylicacid
• 3-[(furan-2-ylmethyl)carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• 1006491-21-9
• 3-{[(2-FURYLMETHYL)AMINO]CARBONYL}-1-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• STK350371
• AKOS000315491
• 3-((Furan-2-ylmethyl)carbamoyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CS-0339979

• MDL： MFCD06806802
• Inchi： 1S/C11H11N3O4/c1-14-6-8(11(16)17)9(13-14)10(15)12-5-7-3-2-4-18-7/h2-4,6H,5H2,1H3,(H,12,15)(H,16,17)
• InChI Key： GSCRHEQKVCWRJW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C1C(C(=O)O)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 249.07495584Da
• Monoisotopic Mass: 249.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.4Ų

Additional information on 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid

3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1006491-21-9): A Comprehensive Overview

The compound 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 1006491-21-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This furanyl-pyrazole derivative exhibits a unique structural framework, combining a furan ring with a pyrazole core, which is further functionalized with a carbamoyl and a carboxylic acid group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid due to their versatile pharmacological properties. Researchers are actively exploring its potential as a bioactive scaffold for designing novel therapeutic agents. The presence of both hydrogen bond donors and acceptors in its structure enhances its ability to interact with biological targets, making it a valuable tool in structure-activity relationship (SAR) studies.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These aspects are critical for researchers aiming to utilize this compound in high-throughput screening or drug design projects.

The furanyl moiety in 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid is particularly noteworthy, as furan derivatives are known for their bioavailability and metabolic stability. This has led to a surge in searches for "furan-based drug candidates" and "pyrazole carboxylic acid applications" in academic and industrial databases. The compound's potential role in addressing oxidative stress-related disorders or as a kinase inhibitor is also a hot topic in current research.

From an industrial perspective, the demand for custom synthesis of CAS No. 1006491-21-9 has risen, driven by its utility in preclinical studies. Companies specializing in fine chemicals and contract research often highlight this compound in their portfolios, emphasizing its high purity grade and scalable production. Environmental considerations, such as green chemistry approaches to its synthesis, are also gaining traction among environmentally conscious researchers.

In conclusion, 3-[(Furan-2-ylmethyl)-carbamoyl]-1-methyl-1H-pyrazole-4-carboxylic acid represents a fascinating intersection of organic synthesis and pharmacological innovation. Its structural complexity and functional diversity continue to inspire new avenues of research, particularly in the quest for targeted therapies and small molecule modulators. As scientific inquiries evolve, this compound is poised to remain a key player in the advancement of chemical biology and drug discovery.